molecular formula C9H17NO3 B8460180 (R)-N-Hexanoyl-2-methylglycine

(R)-N-Hexanoyl-2-methylglycine

Cat. No.: B8460180
M. Wt: 187.24 g/mol
InChI Key: RXDGYXFSRKKYRC-SSDOTTSWSA-N
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Description

(R)-N-Hexanoyl-2-methylglycine is a useful research compound. Its molecular formula is C9H17NO3 and its molecular weight is 187.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H17NO3

Molecular Weight

187.24 g/mol

IUPAC Name

(2R)-2-(hexanoylamino)propanoic acid

InChI

InChI=1S/C9H17NO3/c1-3-4-5-6-8(11)10-7(2)9(12)13/h7H,3-6H2,1-2H3,(H,10,11)(H,12,13)/t7-/m1/s1

InChI Key

RXDGYXFSRKKYRC-SSDOTTSWSA-N

Isomeric SMILES

CCCCCC(=O)N[C@H](C)C(=O)O

Canonical SMILES

CCCCCC(=O)NC(C)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The preparation is carried out analogously to the procedure of Example 4A using 16.5 g (0.185 mol) of D,L-alanine, 41.23 g (0.407 mol) of triethylamine, 44.27 g (0.407 mol) of trimethylsilyl chloride and 24.93 g (0.185 mol) of hexanoyl chloride. The product crystallizes from toluene/n-hexane.
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24.93 g
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